2-benzamido-N-(2-hydroxyethyl)-4,5-dimethylthiophene-3-carboxamide

• IUPAC Name: 2-benzamido-N-(2-hydroxyethyl)-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C16H18N2O3S/c1-10-11(2)22-16(13(10)15(21)17-8-9-19)18-14(20)12-6-4-3-5-7-12/h3-7,19H,8-9H2,1-2H3,(H,17,21)(H,18,20)
• InChI Key: UJWBBIIUVSPTQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NCCO)NC(=O)C2=CC=CC=C2)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

2-benzamido-N-(2-hydroxyethyl)-4,5-dimethylthiophene-3-carboxamide (2-BHEDT-3-C) is an organic compound that is widely used in scientific research due to its unique properties. 2-BHEDT-3-C is a versatile compound that can be used in a variety of applications, including drug synthesis, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for the synthesis and characterization of compounds related to 2-benzamido-N-(2-hydroxyethyl)-4,5-dimethylthiophene-3-carboxamide. These compounds have been synthesized to explore their chemical properties and potential applications in various fields. For instance, the synthesis of carboxamide derivatives has shown potential for antimicrobial activities, and molecular docking studies have been employed to assess their effectiveness against specific targets (Talupur, Satheesh, & Chandrasekhar, 2021).

Antimicrobial Evaluation

Several studies have focused on evaluating the antimicrobial properties of thiophene-3-carboxamide derivatives. These compounds have shown promising antibacterial and antifungal activities, highlighting their potential as lead compounds for developing new antimicrobial agents. For example, two biologically active thiophene-3-carboxamide derivatives have been identified for their antibacterial and antifungal properties, demonstrating the versatility of these compounds in medical research (Vasu, Nirmala, Choudhury, Mohan, Saravanan, & Narasimhamurthy, 2003).

Material Science Applications

Compounds related to 2-benzamido-N-(2-hydroxyethyl)-4,5-dimethylthiophene-3-carboxamide have been studied for their potential applications in material science, particularly in the synthesis of polymers and polyamides with unique properties. For instance, the synthesis and characterization of new polyamides derived from multi-ring flexible dicarboxylic acids have been investigated, showing improved solubility and thermal stability, which could be beneficial for various industrial applications (Liaw, Chang, 1996).